Cas no 1804383-17-2 (3,6-Bis(trifluoromethyl)-2-methylmandelic acid)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methylmandelic acid
• CAS No: 1804383-17-2
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 5002914
• Update Time: 2025-10-31

3,6-Bis(trifluoromethyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methylmandelic acid

• Inchi： 1S/C11H8F6O3/c1-4-5(10(12,13)14)2-3-6(11(15,16)17)7(4)8(18)9(19)20/h2-3,8,18H,1H3,(H,19,20)
• InChI Key： QXHGFRODGZOMED-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)(F)F)C(C)=C1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Additional information on 3,6-Bis(trifluoromethyl)-2-methylmandelic acid

Introduction to 3,6-Bis(trifluoromethyl)-2-methylmandelic Acid (CAS No. 1804383-17-2)

3,6-Bis(trifluoromethyl)-2-methylmandelic acid, identified by its Chemical Abstracts Service (CAS) number 1804383-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α-hydroxy acids (AHAs) but is distinguished by its unique structural features, including the presence of multiple trifluoromethyl groups and a methylmandelic backbone. These structural characteristics endow it with distinct chemical properties and potential biological activities that make it a subject of intense study in drug discovery and development.

The molecular structure of 3,6-Bis(trifluoromethyl)-2-methylmandelic acid consists of a benzene ring substituted with two trifluoromethyl groups at the 3rd and 6th positions, and an α-hydroxy acid moiety at the 2nd position, with a methyl group attached to the benzyl portion. This configuration imparts high lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications. The presence of fluorine atoms enhances the compound's binding affinity to biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their ability to modulate enzyme activity and improve drug efficacy. The trifluoromethyl group, in particular, is well-known for its role in enhancing metabolic stability and bioavailability. Studies have demonstrated that fluorine substitution can alter the electronic properties of molecules, leading to improved pharmacokinetic profiles. This has led to extensive research into fluorinated derivatives of mandelic acid, including 3,6-Bis(trifluoromethyl)-2-methylmandelic acid, as potential candidates for treating various diseases.

One of the most compelling aspects of 3,6-Bis(trifluoromethyl)-2-methylmandelic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its utility in generating novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, modifications of this scaffold have been investigated for their ability to inhibit key enzymes involved in cancer progression, such as tyrosine kinases and proteases. The structural rigidity provided by the trifluoromethyl groups ensures optimal binding interactions with target proteins, while the hydroxyl group allows for further derivatization to enhance biological activity.

The synthesis of 3,6-Bis(trifluoromethyl)-2-methylmandelic acid presents unique challenges due to the sensitivity of fluorinated intermediates. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. Recent advancements in flow chemistry have also enabled more efficient production processes for this compound. These innovations not only facilitate large-scale synthesis but also reduce costs associated with traditional batch processing methods.

From a biological perspective, 3,6-Bis(trifluoromethyl)-2-methylmandelic acid exhibits promising properties that make it a valuable tool in drug discovery. Preclinical studies have suggested that this compound may possess anti-proliferative effects on certain cancer cell lines by disrupting critical signaling pathways. Additionally, its ability to interact with membrane-bound receptors has been explored for potential applications in neurodegenerative diseases. The compound's unique chemical profile also makes it suitable for investigating mechanisms of drug resistance in pathogens.

The growing body of research on 3,6-Bis(trifluoromethyl)-2-methylmandelic acid underscores its significance as a building block in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of derivatives with enhanced therapeutic potential. Computational modeling and high-throughput screening techniques are being leveraged to identify new analogs with improved pharmacological properties. These interdisciplinary approaches highlight the compound's role as a key player in next-generation drug design.

Future directions in the study of 3,6-Bis(trifluoromethyl)-2-methylmandelic acid include exploring its role in personalized medicine. By integrating genomics and proteomics data, researchers aim to identify patient subpopulations that would benefit most from therapies incorporating this compound or its derivatives. Such tailored treatments could maximize therapeutic outcomes while minimizing side effects.

The industrial application of 3,6-Bis(trifluoromethyl)-2-methylmandelic acid is also expanding beyond academic research. Pharmaceutical companies are investing in scalable production methods to meet growing demand for fluorinated intermediates like this one. Regulatory agencies are closely monitoring these developments to ensure safety and efficacy standards are met before clinical translation occurs.

In conclusion,3,6-Bis(trifluoromethyl)-2-methylmandelic acid (CAS No. 1804383-17-2) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of lipophilicity、metabolic stability、and binding affinity positions it as a cornerstone compound in modern drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.